Cas no 6324-72-7 (2-Amino-6-hydroxy-8-mercaptopurine)
2-Amino-6-hydroxy-8-mercaptopurine is a purine derivative with a thiol group at the 8-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its unique structure allows for selective modifications, enabling applications in nucleoside analog development and enzyme inhibition studies. The presence of both amino and hydroxyl groups enhances its reactivity, facilitating the formation of heterocyclic compounds. The thiol functionality provides a reactive site for conjugation or further derivatization, useful in biochemical probes and drug design. This compound is particularly valuable in medicinal chemistry for exploring antimetabolite and antitumor agents due to its structural similarity to naturally occurring purines. High purity grades ensure reproducibility in research applications.
6324-72-7 structure
Product Name:2-Amino-6-hydroxy-8-mercaptopurine
CAS No:6324-72-7
MF:C5H5N5OS
MW:183.191097974777
MDL:MFCD00075623
CID:512793
PubChem ID:135423614
Update Time:2025-10-22
2-Amino-6-hydroxy-8-mercaptopurine Chemical and Physical Properties
Names and Identifiers
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- 6H-Purin-6-one,2-amino-1,7,8,9-tetrahydro-8-thioxo-
- 2-amino-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
- 2-amino-1,7,8,9-tetrahydro-2-thioxo-6H-purin-6-one
- 2-Amino-1,7,8,9-tetrahydro-8-thioxo-6H-purin-6-one
- 2-AMino-1,7,8,9-tetrahydro-8-thioxo-6H-purin-6-one 8-Mercaptoguanine,8-Thioguanine
- 2-amino-8-thioxo-1,7,8,9-tetrahydro-purin-6-one
- 8-Mercaptoguanine,8-Thioguanine
- 8-thioguanine
- Einecs 228-686-9
- guanine-8-thiol
- 2-Amino-6-hydroxy-8-mercaptopurine
- 8-Mercaptoguanine
- NSC 29188
- BS-51664
- NSC-29188
- 6324-72-7
- NS00035397
- 2-Amino-8-mercapto-1,9-dihydro-purin-6-one
- SR-01000634975-1
- 2-amino-6-oxy-8-thiopurine
- 2-amino-8-sulfanyl-3,7-dihydropurin-6-one
- 6H-Purin-6-one, 2-amino-1,7,8,9-tetrahydro-8-thioxo-
- Z1198147829
- BDBM50108009
- 2-Amino-8-thioxo-3,7,8,9-tetrahydro-6H-purin-6-one
- 28128-40-7
- AKOS027320780
- 2-amino-8-sulfanylidene-7,9-dihydro-1H-purin-6-one
- 2-amino-8-mercapto-1H-purin-6(9H)-one
- AKOS024306764
- 2-amino-8-mercapto-9H-purin-6-ol
- 2-Amino-8-Sulfanyl-1,9-Dihydro-6h-Purin-6-One
- W-203352
- AKOS006229987
- Oprea1_703445
- 2-Amino-6-hydroxy-8-thiopurine
- 2-AMINO-8-SULFANYL-7H-PURIN-6-OL
- EN300-2596716
- Q27458232
- HMS1667K04
- BDBM50181897
- Oxirane,2-[[2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)-1-(trifluoromethyl)ethoxy]methyl]-
- DTXSID50212631
- NCGC00161968-01
- B55
- MFCD00075623
- 2-amino-8-mercapto-1,9-dihydro-6H-purin-6-one
- 2-Amino-8-mercapto-7H-purin-6-ol
- E78564
- SCHEMBL94822
- CCG-45192
- 2-Amino-8-mercapto-1H-purin-6(7H)-one
- DB-047344
- CHEMBL178006
- NSC29188
- 2-Amino-8-thioxo-8,9-dihydro-1H-purin-6(7H)-one
-
- MDL： MFCD00075623
- Inchi： 1S/C5H5N5OS/c6-4-8-2-1(3(11)10-4)7-5(12)9-2/h(H5,6,7,8,9,10,11,12)
- InChI Key： JHEKNTQSGTVPAO-UHFFFAOYSA-N
- SMILES： S=C1NC2=C(C(NC(N)=N2)=O)N1
Computed Properties
- Exact Mass: 183.02100
- Monoisotopic Mass: 183.02148097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 2.36±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: >400oC
- Solubility: Slightly soluble (1.2 g/l) (25 º C),
- PSA: 135.44000
- LogP: 0.47220
2-Amino-6-hydroxy-8-mercaptopurine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Amino-6-hydroxy-8-mercaptopurine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A611210-1g |
2-Amino-6-hydroxy-8-mercaptopurine |
6324-72-7 | 1g |
$ 115.00 | 2023-09-08 | ||
| TRC | A611210-2.5g |
2-Amino-6-hydroxy-8-mercaptopurine |
6324-72-7 | 2.5g |
$ 184.00 | 2023-04-19 | ||
| TRC | A611210-5g |
2-Amino-6-hydroxy-8-mercaptopurine |
6324-72-7 | 5g |
$ 351.00 | 2023-04-19 | ||
| TRC | A611210-25g |
2-Amino-6-hydroxy-8-mercaptopurine |
6324-72-7 | 25g |
$ 1453.00 | 2023-04-19 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD2697-250mg |
2-Amino-8-thioxo-3,7,8,9-tetrahydro-6H-purin-6-one |
6324-72-7 | 97% | 250mg |
￥800.0 | 2022-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD2697-1g |
2-Amino-8-thioxo-3,7,8,9-tetrahydro-6H-purin-6-one |
6324-72-7 | 97% | 1g |
￥2400.0 | 2022-02-28 | |
| Ambeed | A580791-250mg |
2-Amino-8-thioxo-3,7,8,9-tetrahydro-6H-purin-6-one |
6324-72-7 | 97% | 250mg |
$86.0 | 2023-02-28 | |
| Ambeed | A580791-1g |
2-Amino-8-thioxo-3,7,8,9-tetrahydro-6H-purin-6-one |
6324-72-7 | 97% | 1g |
$254.0 | 2023-02-28 | |
| abcr | AB178409-25 g |
2-Amino-6-hydroxy-8-mercaptopurine, 97%; . |
6324-72-7 | 97% | 25 g |
€310.20 | 2023-07-20 | |
| abcr | AB178409-5 g |
2-Amino-6-hydroxy-8-mercaptopurine, 97%; . |
6324-72-7 | 97% | 5 g |
€95.10 | 2023-07-20 |
2-Amino-6-hydroxy-8-mercaptopurine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:6324-72-7)2-Amino-6-hydroxy-8-mercaptopurine
Order Number:A855705
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:56
Price ($):192.0
Email:sales@amadischem.com
2-Amino-6-hydroxy-8-mercaptopurine Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6324-72-7)2-Amino-6-hydroxy-8-mercaptopurine
Purity:99%
Quantity:10g
Price ($):192.0